5-Bromo-2-hydroxy-4'-methoxychalcone

• Molecular Formula: C16H13BrO3
• Molecular Weight: 333.18 g/mol
• IUPAC Name: 3-(5-bromo-2-hydroxyphenyl)-1-(4-methoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C16H13BrO3/c1-20-14-6-2-11(3-7-14)15(18)8-4-12-10-13(17)5-9-16(12)19/h2-10,19H,1H3
• InChI Key: RXEZLHKVZQYXIY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C=CC2=C(C=CC(=C2)Br)O

Description

5-Bromo-2-hydroxy-4'-methoxychalcone is a useful research compound. Its molecular formula is C16H13BrO3 and its molecular weight is 333.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

5-Bromosalicylaldehyde (20.1 g) and p-methoxyacetophenone (15.0 g) were dissolved in ethanol (80 ml) and a solution of potassium hydroxide (26.5 g) in water (40 ml) was added, with cooling. The reaction mixture was allowed to stand overnight, and then was acidified by addition to excess hydrochloric acid. The precipitated 5-bromo-2-hydroxy.4'-methoxychalcone was filtered off, washed with water, and recrystallised from ethanol, 27.5 g, m.p. 177°-179°.